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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

This technical support center provides troubleshooting guides and frequently asked questions
to help researchers, scientists, and drug development professionals address memory-related
issues when running Topaz software for image and video analysis.

Frequently Asked Questions (FAQS)

Q1: What are the official system memory (RAM) and graphics memory (VRAM) requirements
for running Topaz applications?

Al: System requirements can vary slightly between different Topaz applications (e.g., Video Al,
Photo Al). Adhering to the recommended or optimal specifications is crucial for processing
high-resolution scientific images and videos without encountering memory errors. Below is a
summary of typical requirements.

Table 1: System Memory (RAM) Recommendations
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Level System Memory (RAM) Recommended Use Case

Basic processing of smaller
Minimum 8 GB files. Not recommended for

complex workflows.

Standard use, including
Recommended 16 GB processing larger images and

shorter video clips.[1][2]

Batch processing, analyzing
Optimal 32 GB or higher 4K+ video, and handling large
datasets.[1][3]

Table 2: Graphics Memory (VRAM) Recommendations

Application Minimum VRAM Recommended VRAM
Topaz Photo Al / Other Apps 2GB 4 GB or more
Topaz Video Al 6 GB 8 GB or more

Note: Systems with integrated graphics, such as Intel UHD Graphics, may not meet the
minimum requirements for stable operation and are not officially supported for most tasks.[4][5]

Q2: Why do | frequently encounter "Unable to allocate memory for processing"” or similar out-of-

memory errors?

A2: This error occurs when Topaz software requests more memory (RAM or VRAM) than is
available on your system. Common causes include:

« Insufficient System RAM/VRAM: Your computer does not meet the recommended
specifications for the task you are performing.[1][3]

» High-Resolution Files: Processing very large images (e.g., high-resolution microscopy
scans) or high-bitrate videos consumes a significant amount of memory.
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o Complex Processing Workflows: Using multiple Al models or filters simultaneously increases
memory demand.[6]

o Sub-optimal Software Settings: The application may be configured to use a higher
percentage of memory than your system can sustainably provide.

o Other Running Applications: Background processes and other open software consume
system resources, leaving less available for Topaz.

Q3: How can | actively manage and reduce memory consumption within Topaz applications?
A3: Several in-app settings can help you manage memory usage:

o Adjust Max Memory Usage: In the application's preferences (File > Preferences >
Processing), you can lower the "Max Memory Usage" percentage.[6] Setting this to 50% or
even 20% can improve stability, especially when running multiple filters.[5][6]

o Enable openVINO for Intel CPUs: If your system uses an Intel CPU, enabling openVINO in
the preferences can lead to more efficient, high-speed CPU-based processing.[1]

e Process Files in Batches: Instead of opening and processing hundreds of files at once, break
your experiment into smaller batches to free up memory between sessions.

Q4: Will adding more RAM to my system always guarantee faster processing times?

A4: Not necessarily. While sufficient RAM is critical for stability and preventing crashes,
performance gains may diminish beyond a certain point. Studies on M1 Mac systems, for
instance, show that 32GB of RAM is often the "sweet spot."[7][8] Increasing RAM from 32GB to
64GB may only yield marginal speed improvements for many tasks.[8] The primary benefit of
more RAM is reducing memory compression and the use of slower SSD/HDD swap files, which
becomes critical when working with extremely large datasets.[7][8]

Troubleshooting Guides
Guide 1: Resolving "Unable to Allocate Memory" Errors

This guide provides a systematic approach to diagnosing and fixing memory allocation errors.
Follow the logical flow to identify the root cause.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Topaz Technical Support Center: Memory Optimization].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169500#addressing-memory-issues-when-running-
topaz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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